Cas no 2460750-91-6 (5,5-Difluoro-decahydroisoquinoline)

• Product Name: 5,5-Difluoro-decahydroisoquinoline
• CAS No: 2460750-91-6
• MF: C₉H₁₅F₂N
• MW: 175.218909502029
• MDL: MFCD32702523
• CID: 5679713
• PubChem ID: 155821661
• Update Time: 2025-06-13

5,5-Difluoro-decahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 2460750-91-6
• EN300-26674097
• 5,5-difluoro-decahydroisoquinoline
• 5,5-Difluoro-decahydroisoquinoline

• MDL： MFCD32702523
• Inchi： 1S/C9H15F2N/c10-9(11)4-1-2-7-6-12-5-3-8(7)9/h7-8,12H,1-6H2
• InChI Key： OAPJSCOQRPNOMW-UHFFFAOYSA-N
• SMILES： FC1(CCCC2CNCCC21)F

Computed Properties

• Exact Mass: 175.11725581g/mol
• Monoisotopic Mass: 175.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 12Ų

Additional information on 5,5-Difluoro-decahydroisoquinoline

Comprehensive Overview of 5,5-Difluoro-decahydroisoquinoline (CAS No. 2460750-91-6): Properties, Applications, and Industry Insights

The compound 5,5-Difluoro-decahydroisoquinoline (CAS No. 2460750-91-6) is a fluorinated derivative of decahydroisoquinoline, a saturated bicyclic structure widely studied in medicinal chemistry and material science. With its unique fluorine substitution pattern, this molecule has garnered attention for its potential in drug discovery, agrochemical development, and advanced material synthesis. The presence of two fluorine atoms at the 5-position enhances its lipophilicity and metabolic stability, making it a valuable scaffold for optimizing pharmacokinetic properties.

In recent years, the demand for fluorinated building blocks like 5,5-Difluoro-decahydroisoquinoline has surged due to their role in designing bioactive molecules. Researchers frequently search for "fluorine in drug design" or "decahydroisoquinoline applications," reflecting the growing interest in this niche. The compound’s stereochemical complexity and hydrogenation state also make it a subject of computational chemistry studies, particularly in molecular docking and QSAR modeling.

From a synthetic perspective, 5,5-Difluoro-decahydroisoquinoline is typically prepared via catalytic hydrogenation of corresponding aromatic precursors, followed by selective fluorination. Its CAS No. 2460750-91-6 serves as a critical identifier in chemical databases, ensuring precise tracking in supply chains. Industry professionals often inquire about "scale-up synthesis of fluorinated heterocycles" or "chiral resolution methods," highlighting practical challenges in its production.

The compound’s stability under physiological conditions aligns with trends in "prolonged half-life pharmaceuticals," a key focus area for neurodegenerative and chronic disease therapies. Additionally, its potential as a bioisostere for non-fluorinated analogs is explored in patent literature, addressing queries like "fluorine vs. hydrogen in medicinal chemistry." Regulatory-compliant applications dominate discussions, avoiding any association with restricted substances.

Emerging applications include its use in liquid crystal formulations and polymeric materials, where its rigid bicyclic structure improves thermal stability. Environmental considerations such as "green fluorination techniques" are increasingly relevant, driving innovation in its synthesis. Analytical characterization via NMR, HPLC, and mass spectrometry is well-documented, catering to quality control requirements.

In summary, 5,5-Difluoro-decahydroisoquinoline (CAS No. 2460750-91-6) represents a versatile intermediate with cross-disciplinary relevance. Its alignment with industry trends—such as "targeted drug delivery" and "sustainable fluorochemistry"—ensures continued scientific and commercial interest, while its well-defined properties support reproducible research outcomes.